
Application Notes and Protocols: Dissolving and
Utilizing CBR-470-1 in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B15621424 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CBR-470-1 is a potent and specific inhibitor of the glycolytic enzyme

phosphoglycerate kinase 1 (PGK1).[1][2][3] Its inhibitory action leads to the accumulation of the

reactive metabolite methylglyoxal (MGO). MGO subsequently modifies Kelch-like ECH-

associated protein 1 (KEAP1), promoting its dimerization and disrupting the KEAP1-Nrf2

complex. This dissociation allows for the nuclear translocation of Nuclear factor erythroid 2-

related factor 2 (Nrf2) and the subsequent activation of the Nrf2 transcriptional program, which

upregulates the expression of antioxidant and cytoprotective genes.[4][5] These application

notes provide a detailed protocol for the dissolution of CBR-470-1 in Dimethyl Sulfoxide

(DMSO) for use in in vitro research settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for CBR-470-1.
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Parameter Value Source(s)

Molecular Weight 365.89 g/mol [5][6]

Max Solubility in DMSO
~73 mg/mL (~199.5 mM) or up

to 100 mM (36.59 mg/mL)
[7][5]

Max Solubility in Ethanol 20 mM (7.32 mg/mL) [5]

Purity ≥98% (HPLC) [5]

Appearance Solid powder [6]

CAS Number 2416095-06-0 [6]

Stock Solution Storage

Store at -20°C for up to 1

month or at -80°C for up to 6

months.

[1][6]

Experimental Protocol: Preparing a CBR-470-1
Stock Solution in DMSO
This protocol details the steps to prepare a concentrated stock solution of CBR-470-1.

Materials and Equipment:

CBR-470-1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Procedure:

Acclimatization: Allow the vial of CBR-470-1 powder to equilibrate to room temperature for

15-20 minutes before opening to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of CBR-470-1 powder using an analytical

balance in a sterile microcentrifuge tube. For example, weigh 1 mg of the compound.

Solvent Addition: Based on the desired stock concentration, calculate the required volume of

DMSO. To prepare a 10 mM stock solution from 1 mg of CBR-470-1, use the following

calculation:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Mass = 1 mg = 0.001 g

Concentration = 10 mM = 0.01 mol/L

Molecular Weight = 365.89 g/mol

Volume (L) = 0.001 g / (0.01 mol/L * 365.89 g/mol ) = 0.0002733 L = 273.3 µL

Therefore, add 273.3 µL of anhydrous DMSO to the 1 mg of CBR-470-1 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved, resulting in a clear solution. Gentle warming in a water bath (37°C) for

a few minutes can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).[1]

Experimental Protocol: Preparing Working Solutions
for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution for use in cell culture

experiments.
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Procedure:

Thawing: Thaw a single aliquot of the CBR-470-1 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in fresh, sterile cell culture

medium to achieve the desired final concentration.

Important: To prevent precipitation of the compound in the aqueous culture medium, it is

advisable to first make an intermediate dilution of the DMSO stock in more DMSO or in a

small volume of culture medium before the final dilution.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture well is

non-toxic to the cells, typically ≤ 0.1%. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experimental design.

Example: For a final CBR-470-1 concentration of 10 µM in 1 mL of medium, add 1 µL of a

10 mM stock solution. This results in a final DMSO concentration of 0.1%.
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Click to download full resolution via product page

Caption: Signaling pathway of CBR-470-1 leading to Nrf2 activation.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing CBR-470-1 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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